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Compound of Interest

Compound Name: Acetosyringone

Cat. No.: B1664989 Get Quote

Essential Safety and Handling Guide for
Acetosyringone
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Acetosyringone in a laboratory setting. Adherence to these procedural steps is

vital for ensuring the safety of all personnel.

Acetosyringone is a chemical compound that requires careful handling due to its potential

hazards. According to safety data sheets, it is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] It is typically supplied as a white to brown or

pale yellow crystalline solid.[3][4][5]

Recommended Personal Protective Equipment
(PPE)
When handling Acetosyringone, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

Eye and Face Protection: Wear chemical safety goggles or safety glasses that meet

approved standards.[6] If there is a risk of splashing or significant dust generation, a face

shield should be worn in addition to goggles.
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Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber) that have

been inspected prior to use.[6]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[6]

[7][8] For larger quantities or in case of a spill, chemical-resistant coveralls may be

necessary.

Respiratory Protection: All handling of solid Acetosyringone that may generate dust should

be performed in a well-ventilated area, preferably within a chemical fume hood.[6] If a fume

hood is not available or if dust levels are expected to be high, a NIOSH-approved dust

respirator should be used.[6][8]

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Handling Preparations:

Ventilation: Ensure your workspace is well-ventilated. Set up and verify the proper function of

a chemical fume hood.[2]

Safety Equipment: Locate and confirm the accessibility and functionality of the nearest safety

shower and eyewash station.

Gather Materials: Collect all necessary PPE, spill cleanup materials (such as a chemical spill

kit), and waste disposal containers before beginning work.

Review SDS: Always review the Safety Data Sheet (SDS) for Acetosyringone before use.

[4]

2. Handling Solid Acetosyringone:

Perform all weighing and transfers of solid Acetosyringone within a chemical fume hood or

a ventilated enclosure to minimize dust inhalation.[2][7]

Use tools like spatulas to handle the powder. Avoid scooping directly from the container in a

way that could generate dust.
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Keep the container tightly sealed when not in use.[1]

3. Preparing Acetosyringone Solutions:

When dissolving the solid, add the solvent to the pre-weighed Acetosyringone slowly to

prevent splashing.

If using organic solvents like DMSO, DMF, or ethanol, be aware of their individual hazards

and handle them accordingly.[4]

For aqueous solutions, note that solubility is limited.[4] It is not recommended to store

aqueous solutions for more than one day.[4]

4. Post-Handling Procedures:

Decontamination: Thoroughly clean all surfaces, glassware, and equipment that came into

contact with Acetosyringone.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even

if gloves were worn.[1][8]

PPE Removal: Remove PPE carefully to avoid cross-contamination. Do not wear lab coats

or gloves outside of the laboratory area.[8]

Chemical and Physical Data
The following table summarizes key quantitative data for Acetosyringone.
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Property Value Source

CAS Number 2478-38-8 [1]

Molecular Formula C₁₀H₁₂O₄ [4]

Molecular Weight 196.2 g/mol [4]

GHS Hazard Statements H315: Causes skin irritation [1][2]

H319: Causes serious eye

irritation
[1][2]

H335: May cause respiratory

irritation
[1][2]

Solubility in Ethanol Approx. 2 mg/mL [4]

Solubility in DMSO Approx. 20 mg/mL [4]

Solubility in DMF Approx. 20 mg/mL [4]

Solubility in PBS (pH 7.2) Approx. 0.5 mg/mL [4]

Disposal Plan
Proper disposal of Acetosyringone and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Collect unused solid Acetosyringone and any contaminated disposable

materials (e.g., weighing paper, gloves, paper towels) in a clearly labeled, sealed, and

puncture-proof hazardous waste container.

Liquid Waste: Collect solutions of Acetosyringone in a labeled, sealed, and appropriate

hazardous liquid waste container. Do not mix with incompatible waste streams.

Disposal Method:

Do not dispose of Acetosyringone down the drain or in regular trash.[1]
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All waste must be disposed of according to local, state, and federal regulations.[1] This is

typically handled through your institution's Environmental Health and Safety (EHS)

department via a licensed hazardous waste contractor.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected as hazardous liquid waste.
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Figure 1. Workflow for the safe handling and disposal of Acetosyringone in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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